Cas no 1622217-22-4 (2,4-Dichloro-5-phenylpyridine)

• Product Name: 2,4-Dichloro-5-phenylpyridine
• CAS No: 1622217-22-4
• MF: C₁₁H₇Cl₂N
• MW: 224.085980653763
• CID: 4904872
• Update Time: 2025-06-13

2,4-Dichloro-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-phenylpyridine

• Inchi： 1S/C11H7Cl2N/c12-10-6-11(13)14-7-9(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： MJCHBJLHRUKHDD-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C1C=CC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dichloro-5-phenylpyridine

Research Brief on 2,4-Dichloro-5-phenylpyridine (CAS: 1622217-22-4): Recent Advances and Applications

2,4-Dichloro-5-phenylpyridine (CAS: 1622217-22-4) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2,4-Dichloro-5-phenylpyridine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that modifications at the 2- and 4-positions of the pyridine ring significantly influenced the inhibitory potency and selectivity of the resulting compounds. The research team employed a combination of computational modeling and structure-activity relationship (SAR) analysis to optimize the lead compounds, achieving nanomolar-level inhibition of BTK in vitro. These findings suggest that 2,4-Dichloro-5-phenylpyridine derivatives hold promise for the treatment of B-cell malignancies and autoimmune disorders.

Another notable application of 2,4-Dichloro-5-phenylpyridine was reported in a 2024 ACS Infectious Diseases article, where it was utilized as a precursor for the development of novel antimalarial agents. The study focused on targeting the Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) enzyme, a validated target for antimalarial drug discovery. By incorporating the 2,4-Dichloro-5-phenylpyridine scaffold into quinoline-based hybrids, the researchers achieved compounds with potent activity against drug-resistant malaria strains. The lead compound exhibited an IC50 value of 12 nM against PfDHODH and demonstrated excellent selectivity over human DHODH, underscoring the potential of this chemical scaffold in antiparasitic drug development.

From a synthetic chemistry perspective, recent advances in the preparation of 2,4-Dichloro-5-phenylpyridine have focused on improving yield and scalability. A 2023 Organic Process Research & Development paper described a novel continuous-flow synthesis method that reduced reaction times from hours to minutes while maintaining high purity (>99%). This technological advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The optimized protocol employs palladium-catalyzed cross-coupling reactions under mild conditions, representing a significant improvement over traditional batch processes.

In conclusion, 2,4-Dichloro-5-phenylpyridine (CAS: 1622217-22-4) continues to demonstrate its value as a privileged structure in medicinal chemistry. Recent research has expanded its applications across multiple therapeutic areas, from oncology to infectious diseases. The development of more efficient synthetic routes further enhances its potential for drug discovery programs. Future studies should explore additional structural modifications of this scaffold and investigate its potential in addressing emerging medical challenges, such as antimicrobial resistance and undruggable targets in cancer therapy.